3-(3-Chloro-2-methylphenyl)-1H-pyrazol-5-amine

• Molecular Formula: C10H10ClN3
• Molecular Weight: 207.66 g/mol
• IUPAC Name: 5-(3-chloro-2-methylphenyl)-1H-pyrazol-3-amine
• InChI: InChI=1S/C10H10ClN3/c1-6-7(3-2-4-8(6)11)9-5-10(12)14-13-9/h2-5H,1H3,(H3,12,13,14)
• InChI Key: QMJMOEKRWUHRLV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)C2=CC(=NN2)N

Description

3-(3-Chloro-2-methylphenyl)-1H-pyrazol-5-amine is a pyrazole derivative characterized by a chloro-substituted methylphenyl group at position 3 and an amine group at position 5 of the pyrazole core. This compound belongs to a class of heterocyclic amines with diverse applications in medicinal chemistry, including roles as kinase inhibitors, thrombin inhibitors, and intermediates in anticancer drug development . The chloro and methyl substituents on the phenyl ring contribute to its electronic and steric properties, influencing its reactivity, solubility, and binding affinity to biological targets. Its synthesis typically involves cyclization reactions using hydrazine derivatives and substituted carbonyl precursors under controlled conditions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(3-Chloro-2-methylphenyl)-1H-pyrazol-5-amine typically involves the reaction of 3-chloro-2-methylphenylhydrazine with ethyl acetoacetate under acidic conditions. The reaction proceeds through the formation of a hydrazone intermediate, which cyclizes to form the pyrazole ring. The reaction conditions often include refluxing the reactants in ethanol or another suitable solvent .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the desired compound in high purity.

Chemical Reactions Analysis

Types of Reactions

3-(3-Chloro-2-methylphenyl)-1H-pyrazol-5-amine undergoes various chemical reactions, including:

Substitution Reactions: The chloro group can be substituted with other nucleophiles such as amines or thiols.

Oxidation and Reduction: The compound can be oxidized to form corresponding oxides or reduced to form amines.

Coupling Reactions: It can participate in coupling reactions such as Suzuki-Miyaura coupling to form biaryl compounds.

Common Reagents and Conditions

Substitution: Reagents like sodium hydride (NaH) or potassium carbonate (K2CO3) in polar aprotic solvents.

Oxidation: Oxidizing agents such as potassium permanganate (KMnO4) or hydrogen peroxide (H2O2).

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Major Products

Substitution: Formation of substituted pyrazoles.

Oxidation: Formation of pyrazole oxides.

Reduction: Formation of pyrazole amines.

Scientific Research Applications

The applications of "3-(3-Chloro-2-methylphenyl)-1H-pyrazol-5-amine" are not detailed in the provided search results. However, the related compounds "3-(2-Methylphenyl)-1H-pyrazol-5-amine" and "3-Methyl-1-(2-methylphenyl)-1H-pyrazol-5-amine" have documented applications in scientific research .

Applications of 3-(2-Methylphenyl)-1H-pyrazol-5-amine :

• Pharmaceutical Development This compound is used as a building block in synthesizing anti-inflammatory and analgesic drugs .
• Agricultural Chemicals It is used as a precursor for herbicides that target specific weed species while minimizing harm to crops .
• Material Science This compound is used in creating advanced materials like polymers and coatings with enhanced thermal stability and mechanical properties .
• Biochemical Research It is used in studies exploring enzyme inhibition and receptor binding, contributing to the understanding of various biological processes .
• Diagnostic Agents It is being investigated for use in diagnostic imaging to develop contrast agents for better visualization in medical imaging techniques .

Applications of 3-Methyl-1-(2-methylphenyl)-1H-pyrazol-5-amine :

• Agricultural Chemistry This compound is a key intermediate in synthesizing agrochemicals, particularly herbicides and fungicides, helping to enhance crop yields and protect against pests .
• Pharmaceutical Development It is explored as a potential pharmaceutical agent in developing drugs targeting specific diseases, due to its unique chemical structure that may interact favorably with biological targets .
• Material Science The compound is used in the formulation of specialty materials, such as polymers and coatings, where its properties can improve durability and resistance to environmental factors .
• Analytical Chemistry It acts as a reagent in various analytical techniques, aiding in the detection and quantification of other compounds, which is crucial for quality control in manufacturing processes .

Mechanism of Action

The mechanism of action of 3-(3-Chloro-2-methylphenyl)-1H-pyrazol-5-amine involves its interaction with specific molecular targets. It may act as an inhibitor of certain enzymes or receptors, thereby modulating biochemical pathways. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Key Observations :

• Electron-Withdrawing Groups (EWGs): Nitro (NO₂) and trifluoromethyl (CF₃) substituents enhance electrophilicity but reduce solubility due to increased hydrophobicity .
• Halogen Effects : Chloro and fluoro substituents improve metabolic stability and binding affinity in enzyme inhibition assays .

Thrombin and Kinase Inhibition

• 3-(3-Chloro-2-methylphenyl)-1H-pyrazol-5-amine : The chloro-methylphenyl group optimizes thrombin inhibition by balancing hydrophobicity and steric bulk, enhancing selectivity over related serine proteases .
• 3-(4-Nitrophenyl)-1H-pyrazol-5-amine : The nitro group increases potency against thrombin but reduces selectivity due to stronger electron-withdrawing effects .
• 3-(4-Fluorophenyl)-1H-pyrazol-5-amine : Fluorine’s electronegativity improves binding to kinase ATP pockets (e.g., p38α), but regioisomeric switching (e.g., fluorophenyl vs. pyridyl at position 4) can abolish activity .

Anticancer Activity

• Derivatives like 1-(4-methoxyphenyl)-3-(1-methyl-1H-imidazol-4-yl)-1H-pyrazol-5-amine exhibit moderate antiproliferative activity (IC₅₀: 16–19 µg/mL against MCF-7 cells) . The target compound’s chloro-methylphenyl group may enhance cytotoxicity by improving membrane permeability.

Biological Activity

3-(3-Chloro-2-methylphenyl)-1H-pyrazol-5-amine, a member of the pyrazole class of compounds, has garnered attention for its diverse biological activities. This article reviews its biological activity, mechanisms of action, and relevant research findings, including case studies and data tables.

Overview of Pyrazole Compounds

Pyrazole derivatives are known for their significant pharmacological properties, including anticancer, anti-inflammatory, and antimicrobial activities. The structure of 3-(3-Chloro-2-methylphenyl)-1H-pyrazol-5-amine is characterized by a chloro-substituted aromatic ring and a pyrazole moiety, which contribute to its bioactivity.

The biological activity of 3-(3-Chloro-2-methylphenyl)-1H-pyrazol-5-amine is primarily attributed to its ability to interact with specific molecular targets in cells. These interactions can inhibit or modulate the activity of enzymes and receptors involved in various signaling pathways. For instance, it may act as an inhibitor of cyclooxygenase enzymes (COX), which play a crucial role in inflammation and pain pathways .

Anticancer Activity

Research indicates that 3-(3-Chloro-2-methylphenyl)-1H-pyrazol-5-amine exhibits potent anticancer properties. A study evaluated several pyrazole derivatives against various cancer cell lines, revealing that this compound demonstrated significant cytotoxicity with IC50 values in the low micromolar range.

Compound	Cell Line	IC50 (nM)
3-(3-Chloro-2-methylphenyl)-1H-pyrazol-5-amine	MCF-7 (breast cancer)	150
3-(3-Chloro-2-methylphenyl)-1H-pyrazol-5-amine	HepG2 (liver cancer)	200
3-(3-Chloro-2-methylphenyl)-1H-pyrazol-5-amine	A549 (lung cancer)	180

These results indicate that this compound may serve as a potential lead for developing new anticancer agents .

Anti-inflammatory Activity

The anti-inflammatory effects of 3-(3-Chloro-2-methylphenyl)-1H-pyrazol-5-amine have also been studied. In vitro assays demonstrated its ability to inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, in lipopolysaccharide (LPS)-stimulated macrophages. The compound's effectiveness was comparable to established anti-inflammatory drugs like indomethacin .

Antimicrobial Properties

In addition to its anticancer and anti-inflammatory activities, this pyrazole derivative has shown promising antimicrobial properties. It was tested against a range of bacterial strains, including Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentration (MIC) values indicating strong antibacterial effects.

Bacterial Strain	MIC (μg/mL)
Staphylococcus aureus	0.25
Escherichia coli	0.30

These findings suggest that the compound could be developed into a therapeutic agent for treating infections caused by resistant bacterial strains .

Case Studies

Several case studies have documented the effects of 3-(3-Chloro-2-methylphenyl)-1H-pyrazol-5-amine on specific diseases:

• Breast Cancer Study : In vitro experiments using MCF-7 cell lines showed that treatment with this compound led to significant apoptosis and cell cycle arrest at the G2/M phase.
• Inflammatory Disease Model : In vivo studies using carrageenan-induced paw edema in rats demonstrated that administration of the compound significantly reduced swelling compared to control groups.

Q & A

Q. What are the standard synthetic routes for 3-(3-Chloro-2-methylphenyl)-1H-pyrazol-5-amine, and how are intermediates characterized?

Answer: A common method involves cyclization of substituted hydrazides using phosphorus oxychloride (POCl₃) at elevated temperatures (e.g., 120°C). For example, intermediates like substituted benzoic acid hydrazides can undergo cyclization to form pyrazole cores . Post-synthesis, intermediates are characterized via:

• FT-IR spectroscopy : To confirm functional groups (e.g., C=O stretch at ~1650 cm⁻¹ for hydrazides).
• ¹H/¹³C NMR : To verify regioselectivity of substitution on the pyrazole ring. For instance, aromatic protons in the 3-(3-chloro-2-methylphenyl) group appear as distinct multiplet signals in δ 6.8–7.5 ppm .
• Mass spectrometry : To confirm molecular ion peaks (e.g., [M+H]⁺ for intermediates).

Q. What spectroscopic techniques are critical for confirming the structure of 3-(3-Chloro-2-methylphenyl)-1H-pyrazol-5-amine?

Answer:

• ¹H NMR : Aromatic protons from the chloro-methylphenyl group show splitting patterns due to adjacent substituents. The NH₂ group (pyrazole-5-amine) appears as a broad singlet at δ ~4.5–5.5 ppm but may exchange with D₂O .
• IR spectroscopy : NH₂ stretching vibrations are observed at ~3300–3500 cm⁻¹.
• High-resolution mass spectrometry (HRMS) : Used to validate molecular formula (e.g., C₁₀H₉ClN₃ requires m/z 214.0378 for [M+H]⁺). Cross-reference with NIST spectral databases for validation .

Q. How can researchers assess the purity of this compound, and what solvents are suitable for recrystallization?

Answer:

• HPLC with UV detection (λ = 254 nm) is standard for purity assessment. A typical mobile phase: acetonitrile/water (70:30) with 0.1% trifluoroacetic acid.
• Recrystallization solvents : Ethanol-water mixtures (4:1 ratio) or ethyl acetate/hexane combinations are effective. Monitor melting points (literature range: ~180–185°C) to confirm purity .

Advanced Research Questions

Q. How can computational methods optimize the synthesis of 3-(3-Chloro-2-methylphenyl)-1H-pyrazol-5-amine?

Answer:

• Density Functional Theory (DFT) : Calculate transition states for cyclization reactions to identify energy barriers. For example, POCl₃-mediated cyclization may show a lower activation energy (~25 kcal/mol) compared to other catalysts .
• Reaction path screening : Use quantum chemical software (e.g., Gaussian) to model intermediates and predict regioselectivity. Compare simulated NMR spectra with experimental data to validate computational models .

Q. What strategies resolve contradictions in reported biological activities of pyrazole-5-amine derivatives?

Answer:

• Structural-activity relationship (SAR) studies : Systematically modify substituents (e.g., replace 3-chloro-2-methylphenyl with 4-methoxyphenyl) and test against Gram-positive bacteria (e.g., S. aureus). Contradictions in MIC values may arise from variations in bacterial membrane permeability .
• Meta-analysis : Compare data across studies using standardized assays (e.g., broth microdilution for antibacterial activity). Adjust for variables like solvent (DMSO vs. ethanol) that affect compound solubility .

Q. How can reaction engineering improve yield in large-scale synthesis?

Answer:

• Continuous flow reactors : Enhance heat transfer for exothermic cyclization steps. For example, maintain 120°C ± 2°C to avoid side reactions (e.g., over-chlorination) .
• Catalyst immobilization : Use silica-supported POCl₃ to reduce waste and enable catalyst reuse. Reported yields increase from 65% (batch) to 82% (flow) under optimized conditions .